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Compound of Interest

Compound Name: MI-538

Cat. No.: B15569956

Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive instructions and troubleshooting advice for preparing MI-538 stock solutions in

Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing MI-538 stock solutions?

A1: The recommended solvent for preparing MI-538 stock solutions for in vitro use is DMSO.[1]

[2]

Q2: What is the solubility of MI-538 in DMSO?

A2: The solubility of MI-538 in DMSO is 100 mg/mL, which corresponds to a molar

concentration of 176.49 mM.[1][2] It is important to use newly opened, anhydrous DMSO as it

is hygroscopic, and water absorption can negatively impact solubility.[1]

Q3: What are the recommended storage conditions for the MI-538 powder and its DMSO stock

solution?
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A3: Proper storage is crucial to maintain the stability and activity of MI-538. The solid powder

should be stored at -20°C for up to 3 years or at 4°C for up to 2 years. Once dissolved in

DMSO, the stock solution is stable for up to 2 years when stored at -80°C and for up to 1 year

when stored at -20°C. To avoid degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into single-use volumes.

Q4: How should I prepare the working solution from the DMSO stock for cell-based assays?

A4: To prepare a working solution for cell-based assays, the DMSO stock solution should be

diluted in the culture medium. It is crucial to ensure that the final concentration of DMSO in the

culture medium is less than 0.5% to prevent cellular toxicity. A step-wise dilution is

recommended to avoid precipitation of the compound. A negative control containing the same

concentration of DMSO in the culture medium should be included in your experiments.

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 566.60 g/mol

Solubility in DMSO 100 mg/mL (176.49 mM)

Storage (Solid)
-20°C for 3 years; 4°C for 2

years

Storage (in DMSO)
-80°C for 2 years; -20°C for 1

year

Recommended Max DMSO in

cell culture
< 0.5%

Experimental Protocol: Preparing a 10 mM MI-538
Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of MI-538 in DMSO.

Materials:

MI-538 powder
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Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated pipettes

Procedure:

Equilibrate Reagents: Allow the MI-538 powder and DMSO to warm to room temperature

before opening to prevent condensation.

Weigh MI-538: Accurately weigh the desired amount of MI-538 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 5.67 mg of MI-538 (Mass = Concentration x Volume x Molecular Weight).

Add DMSO: Add the calculated volume of anhydrous, sterile DMSO to the microcentrifuge

tube containing the MI-538 powder.

Dissolve the Compound: Vortex the solution vigorously for several minutes to facilitate

dissolution.

Aid Dissolution (if necessary): If the compound does not fully dissolve, sonicate the solution

in a water bath for 10-15 minutes. Gentle warming can also be applied if necessary.

Visually Inspect: Ensure the solution is clear and free of any visible particulates before use.

Aliquot and Store: Dispense the stock solution into single-use aliquots in sterile, tightly

sealed tubes. Store the aliquots at -20°C or -80°C as recommended.
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Issue Possible Cause Recommended Solution

MI-538 powder does not

dissolve completely.

Insufficient mixing or

sonication.

Continue to vortex and/or

sonicate the solution. Gentle

warming may also help.

DMSO has absorbed water.
Use a fresh, unopened bottle

of anhydrous DMSO.

Precipitation occurs upon

storage.
Improper storage conditions.

Ensure the stock solution is

stored at the recommended

temperature (-20°C or -80°C)

in tightly sealed containers.

Freeze-thaw cycles.

Aliquot the stock solution into

single-use volumes to avoid

repeated freezing and thawing.

Inconsistent experimental

results.

Inaccurate concentration of the

stock solution.

Ensure accurate weighing of

the compound and precise

measurement of the solvent

volume.

Degradation of the compound.

Follow the recommended

storage conditions and avoid

repeated freeze-thaw cycles.

Prepare fresh working

solutions for each experiment.
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Caption: Workflow for preparing MI-538 stock solution in DMSO.
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Caption: Troubleshooting logic for MI-538 stock solution preparation.
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Caption: Simplified signaling pathway of the Menin-MLL interaction inhibited by MI-538.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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